N-[2-(morpholin-4-yl)ethyl]-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(2-morpholin-4-ylethyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H27N5O/c1-2-6-18-15-20(22-9-10-25-11-13-27-14-12-25)26-21(24-18)19(16-23-26)17-7-4-3-5-8-17/h3-5,7-8,15-16,22H,2,6,9-14H2,1H3
• InChI Key: MVAQJMWEHPGCEQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C=NN2C(=C1)NCCN3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

N-[2-(morpholin-4-yl)ethyl]-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPP is a pyrazolopyrimidine derivative that has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. In

Scientific Research Applications

Antihypertensive Agents

Research has demonstrated the synthesis of new triazolopyrimidines with morpholine moieties showing potential as antihypertensive agents. These compounds, by modifying the pyrazolo[1,5-a]pyrimidine structure, have shown promising activity in both in vitro and in vivo evaluations for their antihypertensive effects (Bayomi et al., 1999).

Phosphodiesterase Inhibitors

Another study focused on the synthesis of 6-phenylpyrazolo[3,4-d]pyrimidones as specific inhibitors of cGMP specific (type V) phosphodiesterase. These compounds, including derivatives with a propoxy group and additional substitutions at the 5-position, have shown significant enzymatic and cellular activity, as well as oral antihypertensive activity in vivo (Dumaitre & Dodic, 1996).